Cas no 893567-09-4 (2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2-Cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative featuring a pyridine core functionalized with a cyclopropyl group and a tetramethyl dioxaborolane moiety. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The cyclopropyl substituent enhances steric and electronic modulation, while the dioxaborolane group offers improved stability and handling compared to free boronic acids. Its robust structure ensures compatibility with a range of reaction conditions, making it valuable in pharmaceutical and agrochemical research. The product is typically supplied in high purity, ensuring reliable performance in synthetic applications.
2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure
893567-09-4 structure
Product name:2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:893567-09-4
MF:C14H20BNO2
MW:245.1251039505
MDL:MFCD09952039
CID:1006867
PubChem ID:45786429

2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 6-cyclopropyl-3-pyridinyl boronic acid pinacol ester
    • 6-Cyclopropylpyridine-3-boronic acid pinacol ester
    • Pyridine, 2-cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 6-Cyclopropylpyridine-3-boronicacidpinacolester
    • PubChem22000
    • XJHHJKRQUDXIKL-UHFFFAOYSA-N
    • 4763AC
    • MB08243
    • FCH2829610
    • SY028977
    • AX8164832
    • ST2404380
    • 2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (ACI)
    • 2-Cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • SCHEMBL196887
    • DTXSID40671339
    • 2-Cyclopropyl-5-pyridinyl boronic acid pinacol ester
    • DS-2197
    • AKOS015919285
    • CS-W006999
    • FD10110
    • 2-cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine;6-Cyclopropylpyridine-3-boronic Acid Pinacol Ester
    • 2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine
    • 893567-09-4
    • A850335
    • 2-CYCLOPROPYLPYRIDINE-5-BORONIC ACID PINACOL ESTER
    • MFCD09952039
    • 2-Cyclopropyl-5-(4 pound not4 pound not5 pound not5-tetramethyl-1 pound not3 pound not2-dioxaborolan-2-yl)pyridine
    • J-509253
    • 6-cyclopropyl-3-pyridinylboronic acid pinacol ester
    • 2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • MDL: MFCD09952039
    • Inchi: 1S/C14H20BNO2/c1-13(2)14(3,4)18-15(17-13)11-7-8-12(16-9-11)10-5-6-10/h7-10H,5-6H2,1-4H3
    • InChI Key: XJHHJKRQUDXIKL-UHFFFAOYSA-N
    • SMILES: O1B(C2=CN=C(C=C2)C2CC2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 245.15900
  • Monoisotopic Mass: 245.1587090g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.4

Experimental Properties

  • Boiling Point: 354.1℃ at 760 mmHg
  • PSA: 31.35000
  • LogP: 2.25820

2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM136991-250mg
2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
893567-09-4 95%
250mg
$174 2023-03-07
TRC
C991640-50mg
6-Cyclopropyl-3-pyridinyl boronic acid pinacol ester
893567-09-4
50mg
$236.00 2023-05-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KU216-200mg
2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
893567-09-4 95+%
200mg
870.0CNY 2021-08-04
TRC
C991640-100mg
6-Cyclopropyl-3-pyridinyl boronic acid pinacol ester
893567-09-4
100mg
$333.00 2023-05-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C848983-50mg
2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
893567-09-4 95%
50mg
¥230.40 2022-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1064846-1g
2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
893567-09-4 98%
1g
¥1118.00 2024-04-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBYS8052-100MG
2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
893567-09-4 95%
100MG
¥ 132.00 2023-04-13
Alichem
A029187158-250mg
2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
893567-09-4 95%
250mg
$299.88 2023-08-31
eNovation Chemicals LLC
Y0986461-5g
2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
893567-09-4 95%
5g
$500 2024-08-02
Chemenu
CM136991-1g
2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
893567-09-4 95%
1g
$524 2023-03-07

2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Production Method

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